Cas no 1568215-41-7 ((1R)-2-azido-1-(4-methanesulfonylphenyl)ethan-1-ol)

• Product Name: (1R)-2-azido-1-(4-methanesulfonylphenyl)ethan-1-ol
• CAS No: 1568215-41-7
• MF: C₉H₁₁N₃O₃S
• MW: 241.266940355301
• CID: 6391666
• PubChem ID: 83092297
• Update Time: 2025-10-28

(1R)-2-azido-1-(4-methanesulfonylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-azido-1-(4-methanesulfonylphenyl)ethan-1-ol
• 1568215-41-7
• AKOS021413602
• EN300-1147414

• Inchi： 1S/C9H11N3O3S/c1-16(14,15)8-4-2-7(3-5-8)9(13)6-11-12-10/h2-5,9,13H,6H2,1H3/t9-/m0/s1
• InChI Key： HBDHSMQSRIZROK-VIFPVBQESA-N
• SMILES： S(C)(C1C=CC(=CC=1)[C@H](CN=[N+]=[N-])O)(=O)=O

Computed Properties

• Exact Mass: 241.05211239g/mol
• Monoisotopic Mass: 241.05211239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 77.1Ų

Additional information on (1R)-2-azido-1-(4-methanesulfonylphenyl)ethan-1-ol

Recent Advances in the Study of (1R)-2-azido-1-(4-methanesulfonylphenyl)ethan-1-ol (CAS: 1568215-41-7)

The compound (1R)-2-azido-1-(4-methanesulfonylphenyl)ethan-1-ol (CAS: 1568215-41-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This chiral azido alcohol derivative serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly in the context of targeted therapies and enzyme inhibition.

Recent studies have focused on the synthetic optimization of this compound, with particular emphasis on its stereoselective preparation. A 2023 publication in the Journal of Medicinal Chemistry demonstrated an improved catalytic asymmetric synthesis route yielding (1R)-2-azido-1-(4-methanesulfonylphenyl)ethan-1-ol with >99% enantiomeric excess. This advancement addresses previous challenges in obtaining the compound in high optical purity, which is crucial for its application in chiral drug synthesis.

In pharmacological research, (1R)-2-azido-1-(4-methanesulfonylphenyl)ethan-1-ol has shown promise as a key building block for COX-2 selective inhibitors. The methanesulfonylphenyl moiety appears to contribute significantly to the binding affinity and selectivity of resulting compounds. Current investigations are exploring its incorporation into novel anti-inflammatory agents with reduced gastrointestinal side effects compared to traditional NSAIDs.

The azido functionality in this molecule provides unique opportunities for click chemistry applications in bioconjugation and probe development. A recent Nature Chemical Biology study utilized this compound to create activity-based probes for studying sulfotransferase enzymes, demonstrating its utility in chemical proteomics. The researchers highlighted the compound's stability and reactivity as particularly advantageous for these applications.

Structural-activity relationship (SAR) studies involving derivatives of (1R)-2-azido-1-(4-methanesulfonylphenyl)ethan-1-ol have revealed interesting insights into the importance of the stereochemistry at the chiral center. The (R)-configuration appears to be essential for maintaining biological activity in most tested derivatives, suggesting specific interactions with target proteins.

From a safety and pharmacokinetic perspective, preliminary ADME studies indicate that this compound exhibits favorable metabolic stability and moderate membrane permeability. These characteristics make it an attractive candidate for further medicinal chemistry optimization. However, researchers note that the azido group may present stability challenges under certain conditions, requiring careful consideration in formulation development.

Looking forward, the compound's unique structural features and demonstrated versatility position it as a valuable tool in drug discovery. Ongoing research is exploring its potential in targeted drug delivery systems, particularly through conjugation with antibodies or other targeting moieties. The combination of the methanesulfonyl group's pharmacological properties and the azido group's chemical reactivity creates numerous possibilities for innovative therapeutic approaches.

In conclusion, (1R)-2-azido-1-(4-methanesulfonylphenyl)ethan-1-ol (CAS: 1568215-41-7) represents an important intermediate with growing significance in medicinal chemistry. Recent advances in its synthesis and application demonstrate its potential to contribute to the development of novel therapeutic agents and chemical tools. As research continues, we anticipate seeing more innovative uses of this compound emerge in both academic and industrial settings.